2-(3-bromo-1-methyl-1H-pyrazol-5-yl)acetic acid
Description
Future Directions
The future directions for research on “2-(3-bromo-1-methyl-1H-pyrazol-5-yl)acetic acid” could include further exploration of its synthesis methods, chemical reactions, mechanism of action, and potential biological activities. Given the broad range of biological activities exhibited by similar compounds , “2-(3-bromo-1-methyl-1H-pyrazol-5-yl)acetic acid” may also have potential applications in the development of new drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)acetic acid involves the reaction of 3-bromo-1-methyl-1H-pyrazole-5-carboxylic acid with chloroacetic acid in the presence of a dehydrating agent.", "Starting Materials": [ "3-bromo-1-methyl-1H-pyrazole-5-carboxylic acid", "Chloroacetic acid", "Dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide)" ], "Reaction": [ "To a solution of 3-bromo-1-methyl-1H-pyrazole-5-carboxylic acid in anhydrous dichloromethane, add the dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide) and stir for 30 minutes at room temperature to form the corresponding acid chloride.", "Add chloroacetic acid to the reaction mixture and stir for an additional 2 hours at room temperature.", "Quench the reaction with water and extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Purify the crude product by recrystallization from a suitable solvent (e.g. ethanol) to obtain 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)acetic acid as a white solid." ] } | |
CAS RN |
1629892-65-4 |
Product Name |
2-(3-bromo-1-methyl-1H-pyrazol-5-yl)acetic acid |
Molecular Formula |
C6H7BrN2O2 |
Molecular Weight |
219 |
Purity |
95 |
Origin of Product |
United States |
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